Cas no 56543-80-7 (1,2,4-Triazolo[4,3-a]pyridine-3-methanol,a,7-dimethyl-)

1,2,4-Triazolo[4,3-a]pyridine-3-methanol,a,7-dimethyl- structure
56543-80-7 structure
Product Name:1,2,4-Triazolo[4,3-a]pyridine-3-methanol,a,7-dimethyl-
CAS No:56543-80-7
MF:C9H11N3O
MW:177.203141450882
CID:386650
PubChem ID:322251
Update Time:2025-04-19

1,2,4-Triazolo[4,3-a]pyridine-3-methanol,a,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyridine-3-methanol,a,7-dimethyl-
    • 1-(7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethanol
    • DTXSID10313931
    • NSC278741
    • CHEMBL2133263
    • 56543-80-7
    • NSC-278741
    • SMR001831063
    • MLS003115487
    • Inchi: 1S/C9H11N3O/c1-6-3-4-12-8(5-6)10-11-9(12)7(2)13/h3-5,7,13H,1-2H3
    • InChI Key: YNEFBNGEYPGACF-UHFFFAOYSA-N
    • SMILES: OC(C)C1=NN=C2C=C(C)C=CN12

Computed Properties

  • Exact Mass: 177.09033
  • Monoisotopic Mass: 177.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.646
  • PSA: 50.42
  • LogP: 1.09100
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